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Compound of Interest

Compound Name: Namoline

Cat. No.: B15588836 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, operational

procedures, and disposal of Namoline, a selective and reversible inhibitor of lysine-specific

demethylase 1 (LSD1). Adherence to these protocols is critical to ensure personnel safety and

to prevent environmental contamination. Namoline is primarily utilized in research settings,

particularly in studies related to androgen-dependent prostate cancer.[1][2][3][4]

Hazard Identification and Personal Protective
Equipment
Namoline is classified with several hazards that necessitate stringent safety precautions. It is

harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1][5] Therefore,

appropriate personal protective equipment (PPE) is mandatory for all personnel handling this

compound.

Table 1: Hazard Classification for Namoline
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Hazard Classification GHS Category Precautionary Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[1]

[5]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1][5]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Table 2: Mandatory Personal Protective Equipment (PPE) for Handling Namoline

PPE Category Specific Equipment

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (e.g., nitrile)

Skin and Body Protection Impervious clothing, lab coat

Respiratory Protection
Suitable respirator (use in a well-ventilated area

or with appropriate exhaust ventilation)

Chemical and Physical Properties
A summary of the key chemical and physical properties of Namoline is provided below.

Table 3: Chemical and Physical Data for Namoline
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Property Value Source

Molecular Formula C₁₀H₃ClF₃NO₄ DC Chemicals, BOC Sciences

Molecular Weight 293.58 DC Chemicals, BOC Sciences

CAS Number 342795-11-3 BOC Sciences

Appearance Solid DC Chemicals

Purity ≥95% BOC Sciences

Boiling Point 307.4±42.0°C at 760 mmHg BOC Sciences

Density 1.7±0.1 g/cm³ BOC Sciences

Solubility Soluble in DMSO to 100 mM LabSolutions

Storage Temperature
-20°C (as powder) or -80°C (in

solvent)
DC Chemicals

Operational Plans: Handling and Storage
Strict adherence to the following protocols is essential for the safe handling and storage of

Namoline.

Handling Protocol:
Ventilation: Use Namoline only in areas with appropriate exhaust ventilation.[5]

Avoid Contact: Avoid inhalation and contact with eyes and skin.[5]

Aerosol Prevention: Avoid the formation of dust and aerosols.[5]

Hygiene: Wash hands and any exposed skin thoroughly after handling.

Prohibited Actions: Do not eat, drink, or smoke when using this product.[5]

Storage Protocol:
Container: Keep the container tightly sealed.[5]
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Location: Store in a cool, dry, and well-ventilated area.[5]

Environmental Conditions: Keep away from direct sunlight and sources of ignition.[5]

Temperature: Store at -20°C as a powder or at -80°C when in a solvent.

Disposal Plan
Namoline waste is considered hazardous and must be disposed of with care to prevent

environmental contamination.

Segregation: Immediately segregate all Namoline waste at the point of generation. This

includes unused or expired product, solutions, and any contaminated lab materials (e.g.,

pipette tips, gloves).

Waste Containers: Collect all Namoline waste in a designated, leak-proof, and sealable

container that is chemically compatible.

Professional Disposal: Namoline waste must be disposed of through an approved and

licensed hazardous waste disposal company.[1] Under no circumstances should Namoline
be disposed of down the drain or in regular trash.[1]

Spill Management: In the event of a spill, contain it immediately. For solid Namoline,

carefully sweep or scoop the material into a designated waste container, avoiding dust

generation. For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and

place it into the hazardous waste container. Decontaminate the spill area and report all spills

to your Environmental Health and Safety (EHS) department.[1]

Experimental Protocols
Detailed methodologies for key experiments involving Namoline are provided below.

LSD1 Inhibitor Enzymatic Assay (HRP-Coupled)
This assay determines the in vitro potency of Namoline against the LSD1 enzyme.[1]

Principle: The demethylation of a biotinylated histone H3 peptide substrate by LSD1

produces formaldehyde. This is measured by a horseradish peroxidase (HRP)-coupled
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reaction that generates a fluorescent signal.[1]

Procedure:

Prepare serial dilutions of Namoline in DMSO.

Add 5 µL of the diluted Namoline or DMSO (vehicle control) to the wells of a 384-well

plate.[1]

Add 10 µL of LSD1/CoREST enzyme solution to each well and incubate for 15 minutes at

room temperature.[1]

Initiate the reaction by adding 10 µL of the H3 peptide substrate.[1]

Incubate the reaction for 1 hour at 37°C.[1]

Add 25 µL of a detection reagent containing HRP and Amplex Red to each well.[1]

Incubate for 15 minutes at room temperature, protected from light.[1]

Measure the fluorescence (Excitation: 530 nm, Emission: 590 nm) using a plate reader.[1]

Cell Proliferation Assay
This assay measures the effect of Namoline on the growth of cancer cells.

Procedure:

Seed prostate cancer cells (e.g., LNCaP) in a 96-well plate and allow them to attach

overnight.

Treat the cells with various concentrations of Namoline or a vehicle control.

Incubate for the desired time periods (e.g., 24, 48, 72 hours).

Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.[1]

Mix on an orbital shaker for 2 minutes to induce cell lysis.[1]
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Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[1]

Measure luminescence with a plate reader.[1]

Chromatin Immunoprecipitation (ChIP) Assay
This assay is used to investigate the effect of Namoline on histone methylation at specific gene

promoters.

Procedure:

Treat LNCaP cells with Namoline or a vehicle control.[2]

Crosslink proteins to DNA by adding formaldehyde to the culture medium.[2]

Quench the reaction with glycine.[2]

Lyse the cells and shear the chromatin into fragments using sonication.[2]

Pre-clear the chromatin with protein A/G beads.[2]

Incubate the chromatin overnight with an antibody specific for H3K9me2.[2]

Add protein A/G beads to capture the antibody-chromatin complexes.[2]

Wash the beads to remove non-specifically bound chromatin.[2]

Elute the chromatin from the beads.[2]

Reverse the crosslinks by heating.[2]

Digest the proteins with proteinase K.[2]

Purify the DNA.[2]

Quantify the enrichment of specific DNA sequences using qPCR.[2]

In Vivo Xenograft Study
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This protocol outlines a study to assess the in vivo efficacy of Namoline.

Procedure:

Harvest LNCaP cells and resuspend them in a 1:1 mixture of serum-free medium and

Matrigel.[2]

Subcutaneously inject the cell suspension into the flank of male immunodeficient mice.[2]

Monitor the mice for tumor formation.

Once tumors reach a palpable size, randomize the mice into treatment and control groups.

[2]

Administer Namoline (e.g., 0.02 mg/day, intraperitoneally) or a vehicle control.[2][4]

Measure tumor volume with calipers regularly.[2]

Visualizations
The following diagrams illustrate key workflows and pathways related to Namoline.
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Workflow for the Safe Handling of Namoline.
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Mechanism of Action of Namoline in Prostate Cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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